Cas no 1956435-01-0 ((S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate)

• Product Name: (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate
• CAS No: 1956435-01-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 4822890
• Update Time: 2025-05-19

(S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate

• Inchi： 1S/C16H24N2O2/c1-16(2)12-18(3)10-9-14(16)17-15(19)20-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,17,19)/t14-/m0/s1
• InChI Key： ZGLSHXHKWURFQQ-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CCN(C)CC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6

Additional information on (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate

Comprehensive Overview of (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate (CAS No. 1956435-01-0)

The compound (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate (CAS No. 1956435-01-0) is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 1,3,3-trimethylpiperidin-4-yl backbone and benzyl carbamate moiety, make it a valuable intermediate for drug discovery and development. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral piperidine derivatives in drug synthesis?" (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate exemplifies the importance of such compounds, as its stereochemistry and functional groups enable precise interactions with biological targets. Researchers are particularly interested in its role as a building block for central nervous system (CNS) drugs and enzyme inhibitors, aligning with the growing demand for neurodegenerative disease treatments.

The carbamate group in this compound is a hotspot for modifications, often explored in prodrug design and sustained-release formulations. Recent studies highlight its utility in improving drug bioavailability, a topic frequently searched in AI-driven drug development platforms. Additionally, the benzyl protection strategy is widely discussed in peptide synthesis forums, making this compound a subject of interest for both academic and industrial chemists.

From a synthetic perspective, CAS No. 1956435-01-0 is often queried alongside keywords like "asymmetric synthesis" and "chiral resolution methods." Its preparation typically involves enantioselective catalysis or resolution techniques, reflecting the broader industry shift toward green chemistry and atom-efficient processes. Environmental sustainability in chemical production is a trending topic, and this compound’s synthetic routes are being optimized to reduce waste and energy consumption.

Another frequently asked question is: "How does the stereochemistry of (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate influence its biological activity?" The (S)-configuration is critical for binding affinity in many receptor systems, particularly those involving G-protein-coupled receptors (GPCRs). This specificity is leveraged in the design of targeted therapies, a major focus area in precision medicine research.

In summary, (S)-Benzyl (1,3,3-trimethylpiperidin-4-yl)carbamate (CAS No. 1956435-01-0) is a versatile compound with applications spanning medicinal chemistry, catalysis, and material science. Its relevance to cutting-edge research topics ensures it remains a sought-after molecule in the scientific community. By addressing common search queries and aligning with industry trends, this overview aims to enhance its visibility and utility for researchers worldwide.